Cas no 2227706-34-3 ((3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227706-34-3
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 6440791
• PubChem ID: 165626200
• Update Time: 2025-05-20

(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
• 2227706-34-3
• EN300-1772602

• Inchi： 1S/C10H10F2O4/c1-16-5-2-6(11)10(7(12)3-5)8(13)4-9(14)15/h2-3,8,13H,4H2,1H3,(H,14,15)/t8-/m1/s1
• InChI Key： OQBUBKUZJYRPFG-MRVPVSSYSA-N
• SMILES： FC1C=C(C=C(C=1[C@@H](CC(=O)O)O)F)OC

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid

Compound CAS No 2227706-34-3: (3R)-3-(2,6-Difluoro-4-Methoxyphenyl)-3-Hydroxypropanoic Acid

The compound with CAS number 2227706-34-3, known as (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of phenolic acids and is characterized by its unique stereochemistry and functional groups. The presence of a chiral center at the third carbon atom (denoted by the (R) configuration) adds to its complexity and makes it a valuable subject in stereochemical studies.

The molecular structure of (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid consists of a propanoic acid backbone attached to a substituted phenyl ring. The phenyl group is further substituted with two fluorine atoms at the 2 and 6 positions and a methoxy group at the 4 position. These substituents contribute to the molecule's electronic properties, making it an interesting candidate for exploring electronic effects in chemical reactions.

Recent studies have highlighted the importance of this compound in medicinal chemistry. Researchers have investigated its potential as a lead compound for drug development, particularly in the context of its ability to modulate specific biological pathways. For instance, studies have shown that this compound exhibits promising activity against certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

In addition to its medicinal applications, (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid has also been explored in materials science. Its unique structure allows for the formation of self-assembled monolayers, which have applications in surface modification and nanotechnology. The ability to form such structures is attributed to the interplay between the hydroxyl and carboxylic acid groups on the molecule.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts acylation followed by hydrolysis and stereoselective reduction. Recent advancements in asymmetric catalysis have enabled the synthesis of this compound with high enantiomeric excess, making it more accessible for large-scale applications.

Moreover, computational studies have provided insights into the electronic properties of (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the fluorine substituents and electron-donating effects from the methoxy group. These findings are crucial for understanding its reactivity in various chemical transformations.

In conclusion, (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.